Cas no 1985-48-4 (7-methylazepan-2-one)

7-Methylazepan-2-one is a cyclic amide (lactam) derivative with a seven-membered azepane ring structure, featuring a methyl substituent at the 7-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate for constructing more complex heterocyclic systems. Its lactam functionality enables participation in ring-opening and condensation reactions, while the methyl group may influence steric and electronic properties. The compound's stability and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. It is typically handled under standard laboratory conditions, with purity and structural integrity verified by analytical techniques such as NMR and HPLC.

7-methylazepan-2-one structure

Product Name:7-methylazepan-2-one

CAS No:1985-48-4

MF:C₇H₁₃NO

MW:127.184221982956

MDL:MFCD19216808

CID:864902

PubChem ID:137273

Update Time:2025-06-07

7-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

- 2h-azepin-2-one, hexahydro-7-methyl-
- 7-methylazepan-2-one
- 7-Methylhexahydro-1H-azepine-2-one
- &#949
- 6-Methyl-6-caprolactam
- 7-Methylcaprolactam
- Hexahydro-7-methyl-2H-azepin-2-one
- -Methylcaprolactam
- SY336921
- AKOS006352483
- 1985-48-4
- MFCD19216808
- NSC 400126
- ALBB-027128
- AS-62738
- W19298
- SCHEMBL2345640
- epsilon-Methylcaprolactam
- CS-0061421
- 7-Methyl-2-azepanone #
- 2H-Azepin-2-one, hexahydro-7-methyl-, (+)-
- DTXSID501315655
- NSC400126
- .epsilon.-Methylcaprolactam
- NSC-400126
- MDL： MFCD19216808
- Inchi： 1S/C7H13NO/c1-6-4-2-3-5-7(9)8-6/h6H,2-5H2,1H3,(H,8,9)
- InChI Key： JAWSTIJAWZBKOU-UHFFFAOYSA-N
- SMILES： O=C1CCCCC(C)N1

Computed Properties

Exact Mass: 127.09979
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

7-methylazepan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M288188-50mg	7-methylazepan-2-one	1985-48-4		50mg	$ 50.00	2022-06-04
TRC	M288188-100mg	7-methylazepan-2-one	1985-48-4		100mg	$ 70.00	2022-06-04
TRC	M288188-500mg	7-methylazepan-2-one	1985-48-4		500mg	$ 275.00	2022-06-04
Chemenu	CM291334-1g	7-Methylazepan-2-one	1985-48-4	97%	1g	$***	2023-03-31
Chemenu	CM291334-5g	7-Methylazepan-2-one	1985-48-4	97%	5g	$***	2023-03-31
abcr	AB416246-250 mg	7-Methylazepan-2-one, 95%; .	1985-48-4	95%	250mg	€270.60	2023-06-16
abcr	AB416246-1 g	7-Methylazepan-2-one, 95%; .	1985-48-4	95%	1g	€473.60	2023-06-16
abcr	AB416246-5 g	7-Methylazepan-2-one, 95%; .	1985-48-4	95%	5g	€1713.50	2023-06-16
eNovation Chemicals LLC	D768622-250mg	2H-Azepin-2-one, hexahydro-7-methyl-	1985-48-4	95%	250mg	$155	2024-06-07
eNovation Chemicals LLC	D768622-1g	2H-Azepin-2-one, hexahydro-7-methyl-	1985-48-4	95%	1g	$230	2024-06-07